Cas no 30227-06-6 (trifluoromethanesulfonyl isocyanate)

trifluoromethanesulfonyl isocyanate structure
30227-06-6 structure
Product Name:trifluoromethanesulfonyl isocyanate
CAS No:30227-06-6
MF:C2F3NO3S
MW:175.08650970459
MDL:MFCD28383895
CID:3933423
PubChem ID:12636795
Update Time:2025-10-05

trifluoromethanesulfonyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonyl isocyanate, trifluoro-
    • trifluoromethane-sulfonyl isocyanate
    • trifluoromethanesulfonyl isocyanate
    • FBA22706
    • 30227-06-6
    • KDAMMLMNJOOSEG-UHFFFAOYSA-N
    • SCHEMBL6634132
    • EN300-205196
    • Trifluoromethylsulfonyl isocyanate
    • 1,1,1-trifluoro-N-(oxomethylidene)methanesulfonamide
    • trifluoromethanesulfonylisocyanate
    • MDL: MFCD28383895
    • Inchi: 1S/C2F3NO3S/c3-2(4,5)10(8,9)6-1-7
    • InChI Key: KDAMMLMNJOOSEG-UHFFFAOYSA-N
    • SMILES: C(F)(F)(F)S(N=C=O)(=O)=O

Computed Properties

  • Exact Mass: 174.95509852Da
  • Monoisotopic Mass: 174.95509852Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72Ų

trifluoromethanesulfonyl isocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00948892-1g
Trifluoromethanesulfonyl isocyanate
30227-06-6 95%
1g
¥13787.0 2023-02-23
Chemenu
CM420376-10mg
trifluoromethanesulfonyl isocyanate
30227-06-6 95%+
10mg
$291 2023-02-22
Chemenu
CM420376-50mg
trifluoromethanesulfonyl isocyanate
30227-06-6 95%+
50mg
$558 2023-02-22
Chemenu
CM420376-100mg
trifluoromethanesulfonyl isocyanate
30227-06-6 95%+
100mg
$818 2023-02-22
Chemenu
CM420376-250mg
trifluoromethanesulfonyl isocyanate
30227-06-6 95%+
250mg
$1156 2023-02-22
Chemenu
CM420376-500mg
trifluoromethanesulfonyl isocyanate
30227-06-6 95%+
500mg
$1808 2023-02-22
Chemenu
CM420376-1g
trifluoromethanesulfonyl isocyanate
30227-06-6 95%+
1g
$2311 2023-02-22
Enamine
EN300-205196-0.05g
trifluoromethanesulfonyl isocyanate
30227-06-6 93%
0.05g
$516.0 2023-09-16
Enamine
EN300-205196-0.1g
trifluoromethanesulfonyl isocyanate
30227-06-6 93%
0.1g
$673.0 2023-09-16
Enamine
EN300-205196-0.25g
trifluoromethanesulfonyl isocyanate
30227-06-6 93%
0.25g
$963.0 2023-09-16

trifluoromethanesulfonyl isocyanate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:30227-06-6)Trifluoromethanesulfonyl isocyanate
Order Number:A946239
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:54
Price ($):1656.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:30227-06-6)Trifluoromethanesulfonyl isocyanate
A946239
Purity:99%
Quantity:1g
Price ($):1656.0
Email